REACTION_CXSMILES
|
C1(P(C2C=CC=CC=2)CCCCP(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[NH2:31][C:32]1[C:41]([CH3:42])=[CH:40][C:39](Br)=[CH:38][C:33]=1[C:34]([NH:36][CH3:37])=[O:35].[CH3:44][N:45](C)C=O>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.[Zn].[C-]#N.[Zn+2].[C-]#N.C(O)(=O)C>[NH2:31][C:32]1[C:41]([CH3:42])=[CH:40][C:39]([C:44]#[N:45])=[CH:38][C:33]=1[C:34]([NH:36][CH3:37])=[O:35] |f:3.4.5,7.8.9|
|
Name
|
|
Quantity
|
500 mL
|
Type
|
reactant
|
Smiles
|
CN(C=O)C
|
Name
|
|
Quantity
|
850 mg
|
Type
|
reactant
|
Smiles
|
C1(=CC=CC=C1)P(CCCCP(C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
NC1=C(C(=O)NC)C=C(C=C1C)Br
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
NC1=C(C(=O)NC)C=C(C=C1C)Br
|
Name
|
|
Quantity
|
370 mg
|
Type
|
catalyst
|
Smiles
|
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
|
Name
|
|
Quantity
|
500 mg
|
Type
|
catalyst
|
Smiles
|
[Zn]
|
Name
|
zinc(II) cyanide
|
Quantity
|
51 g
|
Type
|
catalyst
|
Smiles
|
[C-]#N.[Zn+2].[C-]#N
|
Name
|
|
Quantity
|
200 mL
|
Type
|
solvent
|
Smiles
|
C(C)(=O)O
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
130 °C
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
A flask purged with dry nitrogen
|
Type
|
CUSTOM
|
Details
|
was reduced to 95° C.
|
Type
|
CUSTOM
|
Details
|
The mixture was sparged with nitrogen
|
Type
|
CUSTOM
|
Details
|
to remove hydrogen cyanide through scrubbers
|
Type
|
ADDITION
|
Details
|
charged with aqueous sodium hydroxide and sodium hypochlorite solutions
|
Type
|
TEMPERATURE
|
Details
|
while cooling to room temperature
|
Type
|
ADDITION
|
Details
|
Then water (1500 mL) was added over 1.5 h
|
Duration
|
1.5 h
|
Type
|
CUSTOM
|
Details
|
sparging with nitrogen
|
Type
|
FILTRATION
|
Details
|
Then the mixture was filtered
|
Type
|
WASH
|
Details
|
the solids were washed with water
|
Type
|
CUSTOM
|
Details
|
dried in a vacuum oven
|
Reaction Time |
8 (± 8) h |
Name
|
|
Type
|
product
|
Smiles
|
NC1=C(C(=O)NC)C=C(C=C1C)C#N
|
Type | Value | Analysis |
---|---|---|
YIELD: PERCENTYIELD | 90.9% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |